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Compound of Interest

Compound Name: Colistimethate Sodium

Cat. No.: B001327

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of colistimethate sodium, a critical last-resort
antibiotic for treating multidrug-resistant Gram-negative infections. It covers its molecular
characteristics, mechanism of action, and relevant experimental protocols for its analysis.

Core Molecular and Chemical Properties

Colistimethate sodium (CMS) is a prodrug of colistin, which is a mixture of cyclic polypeptide
antibiotics, primarily colistin A and B.[1][2] CMS is produced by the reaction of colistin with
formaldehyde and sodium bisulfite, leading to the addition of sulfomethyl groups to the primary
amine groups of colistin.[3] This modification results in a complex mixture of partially
sulfomethylated derivatives.[3] Due to this heterogeneity, the molecular weight and formula for
colistimethate sodium can vary across different sources and reference standards.

The variability in the chemical structure of colistimethate sodium is reflected in the range of
reported molecular weights and formulas. Below is a summary of these values from various
scientific databases and suppliers.
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Source Molecular Formula Molecular Weight ( g/mol )

Sigma-Aldrich (EP Standard)

] CssH115N16NasO28Ss 1759.90
Cayman Chemical (for Colistin
o Cs8H105N16028Ss * 5Na 1749.8

A derivative)[1]
AERU - University of

) CssH110N16028Ss * 5Na 1749.81
Hertfordshire[5]
MedKoo Biosciences|6] C115H208N32Na10056S10 3485.59
PubChem([7] CasHssN13010 968.2

Note: The PubChem data likely refers to the colistin base rather than the colistimethate
sodium derivative.

Mechanism of Action: From Prodrug to Bactericidal
Agent

Colistimethate sodium itself is an inactive prodrug.[3] In vivo, it undergoes hydrolysis to
release the active antibiotic, colistin.[8] Colistin exerts its bactericidal effect by disrupting the
integrity of the bacterial cell membrane.[9][10][11]

Key Steps in the Mechanism of Action:

» Electrostatic Interaction: As a polycationic peptide, colistin has a high affinity for the
negatively charged lipopolysaccharide (LPS) molecules in the outer membrane of Gram-
negative bacteria.[3]

o Displacement of Divalent Cations: Colistin competitively displaces divalent cations like
magnesium (Mg?*) and calcium (Ca?*), which are essential for stabilizing the LPS layer.[3][9]

o Membrane Destabilization: This displacement disrupts the integrity of the outer membrane,
increasing its permeability.[9]
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e Inner Membrane Disruption: Colistin then penetrates the outer membrane and, through a
detergent-like action, disrupts the inner cytoplasmic membrane.[3][10]

o Leakage and Cell Death: The damage to both membranes leads to the leakage of essential
intracellular contents, such as ions and enzymes, ultimately resulting in bacterial cell death.

[9]

o Endotoxin Neutralization: Colistin can also bind to and neutralize the lipid A portion of LPS
(endotoxin), mitigating the host's inflammatory response.[9]
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Mechanism of action from prodrug conversion to cell death.
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Experimental Protocols for Analysis

The quality control and quantification of colistimethate sodium formulations are challenging
due to the compound's complexity and weak ultraviolet absorption.[8] Microbiological assays
have traditionally been used, but chromatographic methods offer higher specificity and
resolution.[12][13]

A validated ultra-high-performance liquid chromatography (UPLC) method coupled with an
ultraviolet (UV) detector has been developed for the quantification of CMS in injectable
formulations.[12][13]

Methodology:
o Chromatographic System: Waters Acquity BEH C8 column.[12][13]
» Mobile Phase: Gradient elution using:
o Phase A: 0.001 M agueous ammonium formate.[12][13]
o Phase B: Methanol/acetonitrile (79/21 viv).[12][13]
e Detection: UV detector set at 214 nm.[12][13]

o Optimization: Design of Experiments (DoE) was used to optimize parameters such as
ammonium formate concentration, detection wavelength, and column temperature for
maximum peak resolution and area.[13]

» Quantification: The method validated a concentration range of 100-220 pg/mL.[12][13] Both
individual linear-regression models for separate CMS components and a partial least-
squares regression (PLSr) model for the total CMS amount were constructed.[12][13]

A high-performance liquid chromatography (HPLC) method has been established for the
effective separation of colistimethate sodium from colistin sulphate.[14]

Methodology:

o Sample Preparation: 5 mg of the sample is dissolved in 2.0 mL of 0.05% trifluoroacetic acid
(TFA) aqueous solution, then diluted with 8.0 mL of acetonitrile to a final concentration of 0.5
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mg/mL.[14]

o Chromatographic System: A suitable C18 stationary phase column.[8]

» Mobile Phase: Linear gradient elution:

o Initial: 80% Phase A (0.05% TFA in water) and 20% Phase B (acetonitrile).

o Final (at 10 min): 50% Phase A and 50% Phase B.[14]

e Injection Volume: 5 pL.[14]

o Detection: UV detector set at 214 nm.[14]
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General workflow for UPLC analysis of Colistimethate Sodium.

A sensitive spectrofluorimetric method has been developed for the quantification of both colistin

sulfate and colistimethate sodium.[15]

Methodology:

¢ Reaction: The method is based on the condensation of the drug with ninhydrin and

phenylacetaldehyde in a Teorell and Stenhagen buffer (pH = 6).[15]

e Procedure:

o Mix 1 mL of the working solution (2-24 pg/mL) with 1 mL of buffer, 1 mL of 0.1% (w/v)
ninhydrin, and 1 mL of 0.02% (v/v) phenylacetaldehyde.[15]

o Heat the mixture in a water bath at 80°C for 15 minutes.[15]
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o Cool the reaction in an ice bath.[15]

o Dilute the final volume to 10 mL with ethanol.[15]

Measurement: The resulting fluorescent product is measured at an emission wavelength of
474 nm after excitation at 390 nm.[15]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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